Sodium 1-(2-pyridin-4-ylethyl)piperidine-4-carboxylate
Overview
Description
Sodium 1-(2-pyridin-4-ylethyl)piperidine-4-carboxylate is a chemical compound used in scientific research. It exhibits diverse applications due to its unique properties, making it valuable in various fields like pharmaceuticals. The molecular formula of this compound is C13H17N2O2•Na, and it has a molecular weight of 256.28 .
Molecular Structure Analysis
The molecular structure of this compound consists of a piperidine ring with a carboxylate group at the 4-position and a 2-pyridin-4-ylethyl group at the 1-position . The sodium ion is associated with the carboxylate group .Physical And Chemical Properties Analysis
This compound has a molecular weight of 256.28 and a molecular formula of C13H17N2O2•Na . Additional physical and chemical properties are not specified in the search results.Scientific Research Applications
Synthesis and Chemical Properties
Sodium 1-(2-pyridin-4-ylethyl)piperidine-4-carboxylate serves as a crucial intermediate in the synthesis of complex organic molecules due to its unique structural features. It is employed in the construction of 1H-1,2,3-triazole-4-carboxylic acid derivatives with hydrogenated pyridine fragments, illustrating its versatility in organic synthesis. This compound is utilized in various synthetic approaches, including the reduction of pyridinium salts and cyclocondensation reactions, to generate structurally diverse compound libraries for biological activity screening (Pokhodylo, 2018).
Catalytic Processes and Material Science
In material science, derivatives of this compound, such as those obtained from pyridine derivatives, demonstrate potential in the development of novel materials. For instance, the synthesis and structural study of bis-amino-functionalized ferrocenes and their salts highlight the role of pyridine and piperidine derivatives in creating materials with unique properties, including interesting structural features and potential electronic applications (Bradley et al., 2002).
Pharmacological Research
In pharmacological research, this compound derivatives are explored for their therapeutic potential. The design, synthesis, and characterization of organoselenium compounds based on picoline and piperidine derivatives exhibit anti-proliferative activity against several mammalian cell lines and pathogenic strains. This underscores the compound's significance in medicinal chemistry and drug discovery efforts (Bhasin et al., 2015).
Environmental and Agricultural Applications
The environmental and agricultural sectors also benefit from research on this compound derivatives. Pyridine derivatives have been synthesized and evaluated for their toxicity against pests, demonstrating significant insecticidal activity. This suggests the potential of this compound derivatives in developing environmentally friendly pesticides (Bakhite et al., 2014).
properties
IUPAC Name |
sodium;1-(2-pyridin-4-ylethyl)piperidine-4-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2.Na/c16-13(17)12-4-9-15(10-5-12)8-3-11-1-6-14-7-2-11;/h1-2,6-7,12H,3-5,8-10H2,(H,16,17);/q;+1/p-1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLWPJBBDLCEYEJ-UHFFFAOYSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)[O-])CCC2=CC=NC=C2.[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N2NaO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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